Cas no 941877-90-3 (4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide)

• Product Name: 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide
• CAS No: 941877-90-3
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 5499808
• Update Time: 2025-06-27

4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide

• Inchi： 1S/C17H17FN2O4S/c1-24-13-6-9-15(16(11-13)20(22)23)19-17(21)3-2-10-25-14-7-4-12(18)5-8-14/h4-9,11H,2-3,10H2,1H3,(H,19,21)
• InChI Key： LNSBMRWOVHBOTD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1[N+]([O-])=O)(=O)CCCSC1=CC=C(F)C=C1

Additional information on 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide

Comprehensive Overview of 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide (CAS No. 941877-90-3)

4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide, with the CAS number 941877-90-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a fluorophenyl sulfanyl moiety and a methoxy-nitrophenyl amide structure, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel bioactive molecules.

The compound's synthetic pathway often involves multi-step organic reactions, including nucleophilic aromatic substitution and amide coupling. Its molecular weight and logP value suggest moderate lipophilicity, making it a candidate for further optimization in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in oncology and metabolic diseases. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the aromatic ring adds complexity to its reactivity profile.

In the context of green chemistry, researchers are investigating solvent-free or catalytic methods to synthesize 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide more sustainably. This aligns with global trends toward eco-friendly synthesis and reduced environmental impact. Computational chemists have also modeled its 3D conformation using density functional theory (DFT), predicting its interaction with biological targets. Such in silico approaches are increasingly popular for accelerating drug discovery pipelines.

The compound's spectroscopic properties (e.g., NMR, IR, and MS data) are well-documented, aiding in purity verification and quality control. Analytical techniques like HPLC and LC-MS are commonly employed to characterize batches, ensuring reproducibility for research purposes. Stability studies under varying pH and temperature conditions are ongoing, as these factors critically influence its shelf life and formulation potential.

From a commercial perspective, CAS 941877-90-3 is primarily supplied to academic and industrial laboratories focusing on high-throughput screening libraries. Its structural motifs resemble those found in approved drugs, sparking interest in scaffold hopping strategies for patentable derivatives. Discussions in online forums frequently address its scalability and cost-effective synthesis, reflecting the practical challenges of translating bench-scale results to industrial production.

Emerging applications include its use as a fluorescent probe or photoaffinity label due to its nitroaromatic chromophore. These niches intersect with cutting-edge fields like chemical biology and proteomics, where precise molecular tagging is essential. As the scientific community prioritizes precision medicine and personalized therapeutics, compounds like 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide may play pivotal roles in developing next-generation diagnostics and treatments.